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Samotolisib was investigated in multiple Phase I and II clinical trials for various advanced solid tumors. The

following table outlines key clinical trials and their outcomes, which ultimately led to its discontinuation

from oncology development.

Indication Phase Status Key Details / Outcomes

Advanced Solid Tumors [1] Phase

1

Completed Established dosing; found generally

well-tolerated [1].

Metastatic Castration-Resistant

Prostate Cancer [1]

Phase

2

Completed Evaluated in combination with

enzalutamide [1].

Recurrent Endometrial Cancer [2]

[1]

Phase

2

Completed Status completed as of March 2022

[2].

Metastatic Triple-Negative Breast

Carcinoma [1]

Phase

2

Discontinued Development stopped as of

September 2019 [1].

Metastatic Non-Small Cell Lung

Cancer [2] [1]

Phase

2

Discontinued Development stopped as of July 2015

[1].

Pancreatic Cancer [2] Phase

2

Discontinued Development stopped [2].
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Non-Oncological Research Application

Despite discontinuation in oncology, recent research has identified a promising application for Samotolisib

in cell therapy manufacturing. A 2025 study found it can improve the efficiency of CRISPR/Cas9 gene

editing [3].

Protocol Detail: Researchers used Samotolisib to inhibit DNA-dependent protein kinase (DNA-PK),
which significantly increased the knock-in efficiency of a tumor-specific T-cell receptor (TCR) into the

TRAC locus of primary human T cells [3].
Advantage: This process is Good Manufacturing Practice (GMP)-compatible. The use of

Samotolisib did not negatively impact T-cell viability, phenotype, expansion, or antitumor function,
enabling the generation of a potent T-cell product for clinical use [3].

The diagram below illustrates this experimental workflow.

Primary Human T Cells

CRISPR/Cas9 System
(TRAC Locus Targeting)

Add Samotolisib
(Inhibits DNA-PK)

High-Efficiency
TCR Knock-In

Potent T-cell Product
(GMP-compatible)

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s548537?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S1465324925000593
https://www.smolecule.com/products/s548537?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S1465324925000593
https://www.smolecule.com/products/s548537?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S1465324925000593
https://www.smolecule.com/products/s548537?utm_src=pdf-body-img
https://www.smolecule.com/products/s548537?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action and Pathway

Samotolisib acts as a dual inhibitor, simultaneously targeting key components in the PI3K/AKT/mTOR

signaling pathway, which is crucial for cell growth, proliferation, and survival. This pathway is frequently

dysregulated in cancer [4].

The flow diagram below summarizes the signaling pathway and Samotolisib's role.
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In summary, while Samotolisib did not succeed as a conventional anticancer drug, its story continues. Its

recent application in enhancing CRISPR-based cell therapy showcases how investigational compounds can

find valuable, repurposed roles in advancing modern medicine [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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